Cas no 1190319-87-9 (5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid)

• Product Name: 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
• CAS No: 1190319-87-9
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD12962582
• CID: 4562377
• PubChem ID: 53412970
• Update Time: 2025-11-02

5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
• 5-FLUORO-4-AZAINDOLE-3-CARBOXYLIC ACID
• MFCD12962582
• EN300-8114295
• 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid
• 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid, 5-fluoro-
• 1190319-87-9
• PB39789
• SY321258
• D78877
• SCHEMBL23195347
• BS-42715
• CS-0318737
• 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid

• MDL： MFCD12962582
• Inchi： 1S/C8H5FN2O2/c9-6-2-1-5-7(11-6)4(3-10-5)8(12)13/h1-3,10H,(H,12,13)
• InChI Key： YNZLQRXTGNJDCD-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(C(=O)O)=CN2)N=1

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66
• Molecular Weight: g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid

5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid: A Versatile Building Block in Modern Pharmaceutical Research

The 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid (CAS No. 1190319-87-9) has emerged as a crucial intermediate in pharmaceutical chemistry, particularly in the development of novel drug candidates. This heterocyclic compound, featuring a fluorinated pyrrolopyridine core, has gained significant attention due to its unique structural properties and broad applicability in medicinal chemistry. Researchers are increasingly exploring its potential as a bioisostere for various therapeutic targets, making it a hot topic in recent drug discovery programs.

One of the most compelling aspects of 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid is its molecular architecture. The fluorine substitution at the 5-position significantly influences the compound's electronic properties, while the carboxylic acid functionality provides an excellent handle for further derivatization. These features make it particularly valuable for creating kinase inhibitors, a class of compounds that has revolutionized cancer treatment in recent years. The growing interest in personalized medicine and targeted therapies has further amplified the demand for such specialized building blocks.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid. Machine learning algorithms frequently identify this scaffold as a promising candidate for various biological targets, particularly in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier while maintaining favorable pharmacokinetic properties makes it especially valuable for addressing neurological disorders, a major focus area in contemporary pharmaceutical research.

The synthesis and application of 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid have been the subject of numerous recent patents and publications. Its role in creating JAK inhibitors and BTK inhibitors has been particularly noteworthy, with several clinical candidates incorporating this structural motif. The compound's versatility extends beyond oncology, showing promise in inflammatory diseases and autoimmune conditions, reflecting the current trend toward multi-indication drug development.

From a chemical perspective, the pyrrolopyridine core of 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid offers excellent hydrogen bonding capabilities and π-stacking potential, crucial for molecular recognition in biological systems. These properties have made it a favorite among medicinal chemists working on protein-protein interaction inhibitors, a challenging but rapidly growing area in drug discovery. The fluorine atom's strategic placement enhances the compound's metabolic stability, addressing one of the key challenges in modern drug design.

The pharmaceutical industry's shift toward fragment-based drug discovery has further elevated the importance of 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid. Its relatively small molecular weight combined with multiple points for structural elaboration makes it an ideal starting point for building potent drug candidates. Recent studies have demonstrated its utility in creating allosteric modulators, particularly for G-protein coupled receptors (GPCRs), which represent about 34% of all FDA-approved drug targets.

Quality control and characterization of 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid have become increasingly sophisticated, with modern analytical techniques ensuring high purity and batch-to-batch consistency. Advanced methods like LC-MS and NMR spectroscopy are routinely employed to verify the compound's identity and purity, meeting the stringent requirements of pharmaceutical development. This attention to quality reflects the growing emphasis on quality by design (QbD) principles in the chemical industry.

Looking toward the future, 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid is poised to play an even greater role in drug discovery. Its compatibility with click chemistry approaches and high-throughput screening platforms makes it particularly valuable in the era of combinatorial chemistry and rapid lead optimization. As the pharmaceutical industry continues to explore undruggable targets, this versatile building block will likely remain at the forefront of innovative drug design strategies.

The environmental profile of 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid synthesis has also improved significantly in recent years, reflecting the chemical industry's commitment to green chemistry principles. Modern synthetic routes emphasize atom economy, reduced solvent use, and energy efficiency, addressing growing concerns about sustainable pharmaceutical manufacturing. These advancements have made the compound more accessible to researchers while minimizing its ecological footprint.

In conclusion, 5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid (CAS No. 1190319-87-9) represents a perfect example of how strategic molecular design can yield compounds with exceptional utility in drug discovery. Its unique combination of structural features, synthetic accessibility, and biological relevance ensures its continued importance in pharmaceutical research. As the field moves toward more sophisticated therapeutic approaches, this versatile building block will undoubtedly contribute to the next generation of breakthrough medicines.